Cas no 2169385-96-8 (3-isothiocyanato-2,2,4-trimethylpentanoic acid)

• Product Name: 3-isothiocyanato-2,2,4-trimethylpentanoic acid
• CAS No: 2169385-96-8
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 6609493
• PubChem ID: 165802172
• Update Time: 2025-06-30

3-isothiocyanato-2,2,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-isothiocyanato-2,2,4-trimethylpentanoic acid
• 2169385-96-8
• EN300-1458927

• Inchi： 1S/C9H15NO2S/c1-6(2)7(10-5-13)9(3,4)8(11)12/h6-7H,1-4H3,(H,11,12)
• InChI Key： OCTFVQYWPKZHFP-UHFFFAOYSA-N
• SMILES： S=C=NC(C(C)C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.8Ų

Additional information on 3-isothiocyanato-2,2,4-trimethylpentanoic acid

3-Isothiocyanato-2,2,4-Trimethylpentanoic Acid (CAS No. 2169385-96-8): A Comprehensive Overview

3-Isothiocyanato-2,2,4-trimethylpentanoic acid (CAS No. 2169385-96-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and biochemistry. This compound belongs to the class of isothiocyanates, which are known for their diverse biological activities and therapeutic potential.

The isothiocyanate functional group in this compound is a key feature that contributes to its reactivity and biological properties. Isothiocyanates are characterized by the presence of the -N=C=S group, which can form covalent bonds with various biomolecules, including proteins and nucleic acids. This property makes 3-isothiocyanato-2,2,4-trimethylpentanoic acid a valuable tool in the study of protein-protein interactions and enzyme inhibition.

Recent research has highlighted the potential of isothiocyanates as anti-inflammatory agents. Studies have shown that these compounds can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making them promising candidates for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. The specific structure of 3-isothiocyanato-2,2,4-trimethylpentanoic acid may enhance its ability to target specific inflammatory pathways, thereby improving its therapeutic efficacy.

In addition to its anti-inflammatory properties, 3-isothiocyanato-2,2,4-trimethylpentanoic acid has also been investigated for its potential anticancer effects. Isothiocyanates have been shown to induce apoptosis in cancer cells and inhibit tumor growth by modulating various signaling pathways. The presence of the isothiocyanate group in this compound may facilitate its interaction with key cellular targets involved in cancer progression, such as p53 and NF-κB.

The trimethylpentanoic acid moiety in 3-isothiocyanato-2,2,4-trimethylpentanoic acid adds further complexity to its chemical structure. This moiety is a branched-chain fatty acid derivative that can influence the compound's solubility and bioavailability. Branched-chain fatty acids have been studied for their role in metabolic regulation and energy metabolism. The combination of the isothiocyanate group with the trimethylpentanoic acid moiety may provide a synergistic effect that enhances the compound's biological activity.

From a synthetic perspective, 3-isothiocyanato-2,2,4-trimethylpentanoic acid can be prepared through a series of well-defined chemical reactions. The synthesis typically involves the formation of the isothiocyanate group via reaction with thiophosgene or another suitable reagent. The trimethylpentanoic acid moiety can be introduced through esterification or other functional group transformations. The detailed synthetic route for this compound has been described in several research papers and patents, providing a robust foundation for its large-scale production.

The physical properties of 3-isothiocyanato-2,2,4-trimethylpentanoic acid, such as its melting point, solubility, and stability, are crucial for its application in various formulations. These properties can be influenced by factors such as temperature, pH, and solvent choice. Understanding these parameters is essential for optimizing the compound's performance in different environments.

In conclusion, 3-isothiocyanato-2,2,4-trimethylpentanoic acid (CAS No. 2169385-96-8) is a multifaceted compound with significant potential in medicinal chemistry and biochemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.